Cas no 832737-52-7 (6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine)

• Product Name: 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
• CAS No: 832737-52-7
• MF: C₁₁H₈F₂N₄S
• MW: 266.269826889038
• MDL: MFCD03422791
• CID: 3058023
• PubChem ID: 7173995
• Update Time: 2025-05-24

6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine Chemical and Physical Properties

Names and Identifiers

• <br>6-(2,4-Difluoro-phenyl)-3-methyl-7H-[1,2,4]-triazolo[3,4-b][1,3,4]thiadiazi ne
• 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine
• 6-(2,4-difluoro-phenyl)-3-methyl-7h-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• 6-(2,4-Difluorophenyl)-3-methyl-7H-1,2,4-triazolo(3,4-b)(1,3,4)thiadiazine
• CCG-340792
• AKOS000305419
• 6-(2,4-difluorophenyl)-3-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• EN300-228762
• C11H8F2N4S
• MLS001359965
• BBL038590
• CS-0282857
• 6-(2,4-Difluorophenyl)-3-methyl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine
• 832737-52-7
• CHEMBL1865605
• DTXSID101145903
• SMR001224313
• 6-(2,4-DIFLUOROPHENYL)-3-METHYL-7H-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZI+
• 6-(2,4-Difluoro-phenyl)-3-methyl-7H-[1,2,4]-triazolo[3,4-b][1,3,4]thiadiazine
• STK312288

• MDL： MFCD03422791
• Inchi： 1S/C11H8F2N4S/c1-6-14-15-11-17(6)16-10(5-18-11)8-3-2-7(12)4-9(8)13/h2-4H,5H2,1H3
• InChI Key： OWSQWLCXCKHHCS-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(C)N2N=C(C2C=CC(=CC=2F)F)C1

Computed Properties

• Exact Mass: 266.04377377Da
• Monoisotopic Mass: 266.04377377Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.4Ų

Additional information on 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine

Recent Advances in the Study of 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine (CAS: 832737-52-7)

The compound 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine (CAS: 832737-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a triazolothiadiazine core, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves yield and purity while reducing the number of steps required for production. The researchers employed a combination of microwave-assisted synthesis and catalytic methods, achieving a yield of 85% with high enantiomeric purity. This advancement is expected to facilitate large-scale production and further pharmacological evaluations.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine exhibits potent inhibitory effects against a range of kinases implicated in inflammatory and oncogenic pathways. Specifically, the compound has shown promising activity against JAK2 and FLT3 kinases, with IC50 values in the low nanomolar range. These findings suggest potential applications in the treatment of myeloproliferative disorders and certain types of leukemia. However, further preclinical studies are needed to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential as an antimicrobial agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the efficacy of 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The results indicated moderate to strong antibacterial activity, with minimum inhibitory concentrations (MICs) ranging from 4 to 16 µg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, although the exact mechanism remains under investigation.

Despite these promising findings, challenges remain in the development of 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 6-(2,4-difluorophenyl)-3-methyl-7H-1,2,4triazolo3,4-b1,3,4thiadiazine (CAS: 832737-52-7) represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject for future research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be crucial in translating these findings into clinical applications.